Cas no 454251-09-3 (N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide)
N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-nitrophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
- N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
-
- Inchi: 1S/C15H11N3O6S/c19-14(16-10-5-7-11(8-6-10)18(21)22)9-17-15(20)12-3-1-2-4-13(12)25(17,23)24/h1-8H,9H2,(H,16,19)
- InChI Key: LFXFCRHLZACIBU-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)CN1C(=O)C2=CC=CC=C2S1(=O)=O
N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2748-0132-2μmol |
N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide |
454251-09-3 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F2748-0132-5μmol |
N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide |
454251-09-3 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F2748-0132-10μmol |
N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide |
454251-09-3 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F2748-0132-20μmol |
N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide |
454251-09-3 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F2748-0132-1mg |
N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide |
454251-09-3 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F2748-0132-2mg |
N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide |
454251-09-3 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F2748-0132-3mg |
N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide |
454251-09-3 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F2748-0132-4mg |
N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide |
454251-09-3 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F2748-0132-5mg |
N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide |
454251-09-3 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F2748-0132-10mg |
N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide |
454251-09-3 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
Recent Advances in the Study of N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide (CAS: 454251-09-3)
The compound N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide (CAS: 454251-09-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole scaffold and nitro-phenylacetamide moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.
One of the key findings from recent research is the compound's role as a potent inhibitor of specific enzymatic targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 454251-09-3 exhibits high affinity towards certain kinases involved in inflammatory pathways. The study employed molecular docking simulations and in vitro assays to validate the compound's binding efficacy, suggesting its potential as a lead candidate for anti-inflammatory drug development.
Another significant advancement involves the optimization of the synthetic route for 454251-09-3. Researchers have developed a more efficient and scalable method for its production, reducing the number of steps and improving overall yield. This breakthrough, detailed in a recent Organic Process Research & Development article, highlights the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to enhance the sustainability of the synthesis process.
In addition to its therapeutic potential, 454251-09-3 has also been investigated for its applications in chemical biology. A study in ACS Chemical Biology demonstrated its utility as a fluorescent probe for detecting specific protein interactions. The nitro-phenylacetamide moiety was found to exhibit unique photophysical properties, enabling real-time monitoring of protein dynamics in live cells. This discovery opens new avenues for studying cellular processes at the molecular level.
Despite these promising developments, challenges remain in the clinical translation of 454251-09-3. Pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability. However, ongoing research aims to address these limitations through structural modifications and formulation strategies. For example, a recent patent application describes the development of prodrug derivatives designed to improve the compound's solubility and absorption.
In conclusion, N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide (454251-09-3) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibition to fluorescent probing, underscore its potential as a valuable tool for both therapeutic and investigative purposes. Future studies will likely focus on overcoming current limitations and further exploring its full spectrum of biological activities.
454251-09-3 (N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)